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Compound of Interest

Compound Name: MCPA-buty!

Cat. No.: B1675961

An In-depth Technical Guide to MCPA-butyl: Chemical Structure, Properties, and Analysis

Introduction

MCPA-butyl, the butyl ester of 4-chloro-2-methylphenoxyacetic acid (MCPA), is a selective,
systemic phenoxy herbicide with a long history of use in agriculture for the post-emergence
control of broadleaf weeds in various cereal crops, grasslands, and turf.[1][2] As a member of
the synthetic auxin family of herbicides, its efficacy is rooted in its ability to mimic natural plant
growth hormones, leading to uncontrolled and fatal growth in susceptible dicotyledonous
species while leaving monocotyledonous crops largely unharmed.[3][4] This guide provides a
comprehensive technical overview of MCPA-butyl, intended for researchers, chemists, and
professionals in the agrochemical and environmental science fields. We will delve into its
chemical structure, physicochemical properties, synthesis, mechanism of action, analytical
methodologies, and its environmental and toxicological profile.

Chemical Identity and Structure

A precise understanding of the molecular identity is foundational to exploring the chemistry and
biological activity of MCPA-butyl.

Nomenclature and Identification: The compound is systematically identified across different
chemical conventions.

o Preferred IUPAC Name: butyl (4-chloro-2-methylphenoxy)acetate[1][5]

o CAS Name: butyl 2-(4-chloro-2-methylphenoxy)acetate[1][5]
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o CAS Registry Number: 1713-12-8[5][6]

e EC Number: 216-989-9[1]

e Common Synonyms: MCPA butyl ester, MCP butyl ester[6][7]

Molecular Formula and Weight: The elemental composition and mass are key identifiers.
e Molecular Formula: C13H17CIOs[1][7][8]

e Molecular Weight: 256.73 g/mol [6][8]

o Exact Mass: 256.0866 Da[6][7]

Structural Representation: The arrangement of atoms defines the molecule's properties and
interactions.

« Canonical SMILES: CCCCOC(=0)COC1=C(C=C(C=C1)CI)C[1]
« InChl Key: PKRRSPSPRIGHQE-UHFFFAOYSA-N[1][9]

« InChl: INChI=1S/C13H17CIO3/c1-3-4-7-16-13(15)9-17-12-6-5-11(14)8-10(12)2/h5-6,8H,3-
4,7,9H2,1-2H3[1][9]

The structure consists of a phenoxyacetic acid core, which is characteristic of this herbicide
class. The aromatic ring is substituted with a chlorine atom at the 4-position and a methyl group
at the 2-position. The carboxylic acid group is esterified with a butyl group. This esterification is
a critical structural feature that differentiates MCPA-butyl from its parent acid, MCPA,
influencing its solubility, volatility, and mode of entry into the plant.

Physicochemical Properties

The physical and chemical properties of MCPA-butyl dictate its environmental behavior,
formulation type, and biological uptake. As an ester, its properties differ significantly from the
parent acid, MCPA. Ester forms are generally less soluble in water and more soluble in organic
solvents, which enhances their ability to penetrate the waxy cuticle of plant leaves.[10]
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Property Value Source
Physical State Solid powder [6]
Molecular Formula C13H17CIOs3 [11[7]
Molecular Weight 256.73 g/mol [6]
Low solubility; esters are
Water Solubility generally less soluble than the [3][10]
parent acid.[3][10]
Soluble in DMSO.[6] Generally
Solubility in Organic Solvents soluble in most organic [6]
solvents.
LogP (Octanol-Water Partition )
o 4.05 (Predicted)
Coefficient)
Data not readily available for
Vapor Pressure butyl ester. Parent MCPA acid [11]

is 0.4 mPa at 20°C.[11]

CAS Registry Number

1713-12-8

[5117]

The high predicted LogP value of 4.05 indicates that MCPA-butyl is significantly lipophilic.[12]

This property is crucial for its herbicidal efficacy, as it facilitates the absorption through the lipid-

rich leaf cuticle. However, this also suggests a potential for bioaccumulation in fatty tissues of

organisms. The low water solubility makes it suitable for formulation as an emulsifiable

concentrate (EC), which forms an emulsion when mixed with water for spraying.[1]

Synthesis and Manufacturing

MCPA-butyl is synthesized from its parent acid, MCPA ((4-chloro-2-methylphenoxy)acetic

acid). The general and most common industrial method is the direct esterification of MCPA with

n-butanol.

General Synthesis Pathway: The synthesis is a classic Fischer esterification reaction. MCPA is

reacted with an excess of n-butanol in the presence of a strong acid catalyst, such as sulfuric
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acid. The reaction is typically heated to drive the equilibrium towards the product side by
removing the water formed during the reaction.

(4-chloro-2-methylphenoxy)acetic acid + n-butanol = butyl (4-chloro-2-methylphenoxy)acetate
+ water

The parent MCPA itself is synthesized by reacting 2-methyl-4-chlorophenol with chloroacetic
acid in the presence of a base.[3]

Below is a diagram illustrating the logical workflow for the synthesis of MCPA-butyl.
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Caption: Workflow for the synthesis of MCPA-butyl from starting materials.
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Protocol: Laboratory-Scale Synthesis of MCPA-butyl

o Reactant Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, add MCPA (1 equivalent), n-butanol (3-4 equivalents), and a catalytic amount of
concentrated sulfuric acid (e.g., 0.05 equivalents). Add a suitable solvent like toluene to aid
in the azeotropic removal of water.

o Reaction: Heat the mixture to reflux. The water produced during the esterification will be
collected in the Dean-Stark trap. Monitor the reaction progress by observing the amount of
water collected or by using Thin Layer Chromatography (TLC).

o Work-up: Once the reaction is complete (no more water is collected), cool the mixture to
room temperature.

o Neutralization: Transfer the mixture to a separatory funnel and wash it with a saturated
sodium bicarbonate solution to neutralize the acidic catalyst. Wash subsequently with brine.

o Extraction: Dry the organic layer over anhydrous sodium sulfate and filter.

 Purification: Remove the solvent and excess n-butanol under reduced pressure using a
rotary evaporator. The resulting crude product can be further purified by vacuum distillation
or column chromatography to yield pure MCPA-butyl.

Mechanism of Action

MCPA-butyl, like all phenoxy herbicides, functions as a synthetic auxin.[1][3] It mimics the
natural plant hormone indole-3-acetic acid (IAA), but unlike IAA, it is not readily metabolized by
plants. This leads to a persistent and overwhelming hormonal signal.

Cellular and Physiological Effects: Upon absorption, MCPA-butyl is rapidly hydrolyzed to the
active parent acid, MCPA, within the plant tissues. MCPA then translocates to the meristematic
tissues (areas of active growth).[13] Its primary mode of action involves:

 Disruption of Nucleic Acid and Protein Synthesis: It causes abnormal increases in cell
division and elongation.
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» Uncontrolled Growth: The hormonal imbalance leads to unsustainable growth, resulting in
symptoms like stem twisting (epinasty), leaf cupping, and callus formation.

e Vascular System Blockage: The uncontrolled cell proliferation can crush the phloem and
xylem, disrupting the transport of water and nutrients.

» Plant Death: Ultimately, the plant dies from a combination of nutrient starvation, metabolic
disruption, and physical damage to its transport systems.

This mode of action is particularly effective against broadleaf (dicot) plants. Grasses
(monocots) are generally more tolerant due to differences in their vascular structure,
metabolism, and ability to translocate the herbicide.[4]

Click to download full resolution via product page

Caption: Simplified mechanism of action for MCPA-butyl in susceptible plants.

Analytical Methodologies

Accurate quantification of MCPA-butyl and its primary metabolite, MCPA, in environmental and
biological samples is critical for regulatory monitoring and research. The standard approach
involves solvent extraction followed by chromatographic analysis.

Workflow for Analysis of MCPA-butyl in Soil:
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Caption: General workflow for the analysis of MCPA-butyl from a soil matrix.
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Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

o Sample Preparation (Water):

[¢]

Acidify a 1 L water sample to pH < 2 with sulfuric acid to ensure MCPA is in its protonated
form.

[¢]

Perform a liquid-liquid extraction using a nonpolar solvent like dichloromethane (DCM).

[¢]

Dry the DCM extract over anhydrous sodium sulfate.

Concentrate the extract to a small volume.

[e]

 Derivatization (for MCPA analysis):

o Since the parent acid MCPA is not volatile enough for GC analysis, it must be derivatized.
A common method is esterification with diazomethane or BFs/methanol to form MCPA-
methyl ester. MCPA-butyl can be analyzed directly.

e GC-MS Analysis:
o Injector: Splitless mode, 250°C.

o Column: A nonpolar or mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25
pm).

o Oven Program: Start at 70°C, ramp to 280°C.

o Mass Spectrometer: Electron lonization (El) mode at 70 eV. Monitor characteristic ions for
guantification (e.g., for MCPA-butyl, monitor ions resulting from fragmentation of the
molecule).

e Quantification:
o Prepare a calibration curve using certified reference standards of MCPA-butyl.

o Use an internal standard for improved accuracy.
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This method allows for sensitive and selective detection of MCPA-butyl and its acid metabolite
in various environmental matrices.[14]

Environmental Fate and Ecotoxicology

The environmental impact of a pesticide is determined by its persistence, mobility, and toxicity
to non-target organisms.

Degradation Pathways: MCPA-butyl is not persistent in the environment. Its fate is primarily
governed by two processes:

o Hydrolysis: The ester linkage is susceptible to chemical and biological hydrolysis in soil and
water, rapidly converting MCPA-butyl back to its parent acid, MCPA. The environmental fate
is therefore largely that of MCPA.

e Microbial Degradation: MCPA is readily degraded by soil microorganisms.[3][15] The half-life
in soil can range from 7 to 60 days, depending on conditions like temperature, moisture, and
microbial activity.[15][16] The primary degradation product of MCPA is 4-chloro-2-
methylphenol (MCP).[3]

o Photodegradation: MCPA can undergo photodegradation when exposed to sunlight,
particularly in water, but this is a less dominant pathway in soil where the compound is
shielded from light.[14][15]
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Caption: Environmental degradation pathways of MCPA-butyl.

Mobility: The parent acid MCPA has a low soil organic carbon-water partition coefficient (Koc),
indicating it is not strongly adsorbed to soil particles and has the potential to be mobile in soil.
[14][17] This creates a potential risk of leaching into groundwater, although its rapid
degradation often mitigates this risk.[16]

Ecotoxicology: MCPA and its esters exhibit varying levels of toxicity to non-target organisms.
Generally, the ester forms are more toxic to aquatic organisms than the salt or acid forms
because their lipophilicity allows for easier absorption across gills.[13]
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Organism Group Toxicity of MCPA Notes
Aquatic Invertebrates Relatively non-toxic [13]
Fish Slightly to moderately toxic Ester forms are more toxic.[13]

As expected for a herbicide.

Aquatic Plants/Algae Highly toxic
[13]
Birds Relatively less toxic [3]
o Not considered a significant
Bees Low toxicity ]
risk.
Mammals Moderately toxic [3]

Toxicological Profile

Human Health: MCPA-butyl is rapidly absorbed and hydrolyzed to MCPA in the body. MCPA is
then quickly excreted, primarily in the urine, with little accumulation.[14]

o Acute Toxicity: The acute oral LDso for the parent MCPA in rats is reported to be around 700
mg/kg body weight, classifying it as moderately toxic.[14] Acute poisoning can cause
symptoms such as nausea, vomiting, and muscle weakness.[18]

» Chronic Toxicity: Long-term exposure studies have identified the kidney and liver as potential
target organs.[14]

o Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
chlorophenoxy herbicides as a group as "possibly carcinogenic to humans" (Group 2B),
based on limited evidence in humans. However, carcinogenicity studies on MCPA in rats and
mice have not shown it to be carcinogenic.[14]

» Reproductive and Developmental Toxicity: Studies have not found evidence of reproductive
toxicity, and developmental effects were only observed at doses that were also toxic to the
mother.[14]

The World Health Organization (WHO) has established a guideline value of 2 pg/L for MCPA in
drinking water.[15]
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Conclusion

MCPA-butyl remains a relevant herbicide due to its cost-effectiveness and selective control of
broadleaf weeds. Its chemical properties, particularly its ester linkage, are key to its formulation
and mode of entry into target plants. While effective, its use necessitates a thorough
understanding of its environmental fate and toxicological profile. The rapid hydrolysis of MCPA-
butyl to MCPA means its environmental impact is largely dictated by the behavior of the parent
acid, which is characterized by rapid microbial degradation but potential soil mobility. Future
research should continue to focus on integrated weed management strategies to minimize
reliance on single-mode-of-action herbicides and to further characterize the degradation
pathways in diverse environmental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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